Cas no 3975-08-4 (2-Butyne,1,1,4,4-tetraethoxy-)

2-Butyne,1,1,4,4-tetraethoxy- structure
2-Butyne,1,1,4,4-tetraethoxy- structure
Product Name:2-Butyne,1,1,4,4-tetraethoxy-
CAS No:3975-08-4
MF:C12H22O4
MW:230.300684452057
CID:314846
PubChem ID:2724486
Update Time:2025-04-19

2-Butyne,1,1,4,4-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butyne,1,1,4,4-tetraethoxy-
    • 1,1,4,4-tetraethoxybut-2-yne
    • 3975-08-4
    • 1,1,4,4-TETRAETHOXY-2-BUTYNE,99%
    • 1,1,4,4-TETRAETHOXY-2-BUTYNE
    • DTXSID80369142
    • Inchi: 1S/C12H22O4/c1-5-13-11(14-6-2)9-10-12(15-7-3)16-8-4/h11-12H,5-8H2,1-4H3
    • InChI Key: QJVVNQLFPMBGLC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CC(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 230.15186
  • Monoisotopic Mass: 230.151809
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.9874 (rough estimate)
  • Melting Point: 17.5°C
  • Boiling Point: 292.3°C (rough estimate)
  • Flash Point: 87.2°C
  • Refractive Index: 1.4314 (estimate)
  • PSA: 36.92
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